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Compound of Interest

Compound Name: 4-Thujanol

Cat. No.: B106190

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This document provides immediate, essential safety and
logistical information for the handling and disposal of 4-Thujanol, a bicyclic monoterpene

alcohol used as a fragrance and flavoring agent.[1][2]

Chemical and Physical Properties

A summary of the key quantitative data for 4-Thujanol is presented below. This information is
critical for understanding its physical characteristics and potential hazards.
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Property Value Reference
Molecular Formula C10H180 [3]
Molecular Weight 154.25 g/mol [3]
Appearance Colorless to pale yellow liquid

Minty, eucalyptus, green,
Odor Y ' yp g 14]
terpenic

80.0 °C (176.0 °F) - Closed

Flash Point [4]

Cup
N ) Not explicitly available in

Boiling Point
search results

Water Solubility Practically insoluble [5]

) o No established PELs or TLVs
Occupational Exposure Limits [61[7]

found

Personal Protective Equipment (PPE)

When handling 4-Thujanol, it is crucial to use appropriate personal protective equipment to
minimize exposure and ensure personal safety. The following PPE is recommended based on
safety data sheets.

o Hand Protection: Wear protective gloves. The specific glove material should be selected
based on the breakthrough time and permeation rate for the substance. Nitrile gloves are
often a suitable choice for general laboratory use, but compatibility should be verified.

» Eye and Face Protection: Use safety glasses with side-shields or chemical goggles. A face
shield may be necessary for operations with a higher risk of splashing.

» Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
contact.

e Respiratory Protection: If working in a well-ventilated area, respiratory protection may not be
required. However, if vapors or aerosols are generated, a NIOSH-approved respirator with
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an appropriate cartridge for organic vapors should be used.

Handling and Storage Procedures

Adherence to proper handling and storage protocols is essential for maintaining a safe
laboratory environment.

Handling:

Ventilation: Always handle 4-Thujanol in a well-ventilated area, such as a chemical fume
hood.

e Ignition Sources: It is a combustible liquid, so keep it away from heat, sparks, open flames,
and hot surfaces. Smoking is prohibited in areas where it is handled.

» Personal Hygiene: Do not eat, drink, or smoke when using this product. Wash hands and
any exposed skin thoroughly after handling.

o Spills: In case of a spill, do not breathe vapors or aerosols. Avoid substance contact.
Evacuate the area and ensure adequate ventilation. Use appropriate absorbent material to
contain and clean up the spill.

Storage:

o Container: Keep the container tightly closed.

» Location: Store in a cool, dry, and well-ventilated place.

e Incompatibilities: Keep away from oxidizing agents.

Experimental Protocol: Spill Response

In the event of a 4-Thujanol spill, follow this step-by-step procedure:

o Evacuate: Immediately evacuate non-essential personnel from the spill area.

o Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep the sash at
the appropriate working height.
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PPE: Don the appropriate personal protective equipment, including respiratory protection if
necessary.

Containment: Cover the spill with a non-combustible absorbent material such as sand, earth,
or vermiculite. Do not use combustible materials like paper towels.

Collection: Carefully collect the absorbed material into a suitable, labeled container for
hazardous waste.

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

Disposal: Dispose of the contaminated materials as hazardous waste according to
institutional and local regulations.

Disposal Plan

Proper disposal of 4-Thujanol and its containers is critical to prevent environmental
contamination and ensure regulatory compliance.

o Chemical Waste: Dispose of unused 4-Thujanol and any contaminated materials as
hazardous chemical waste. It should be sent to an approved waste disposal plant.

Container Disposal: Empty containers may retain product residue. Do not reuse empty
containers. Puncture and dispose of them in accordance with local regulations. If the
chemical is on an "Acutely Hazardous" or "P-list," the container must be triple-rinsed with a
suitable solvent, and the rinsate collected as hazardous waste.[8] It is important to verify the
classification of 4-Thujanol with your institution's environmental health and safety
department.

Logical Workflow for Handling 4-Thujanol

The following diagram illustrates the standard workflow for safely handling 4-Thujanol in a
laboratory setting.
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Caption: Workflow for the safe handling and disposal of 4-Thujanol.
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Toxicity and Health Effects

While the Expert Panel for Fragrance Safety has concluded that 4-thujanol is safe for its
current use in fragrances, it is important to be aware of the available toxicological data.[9]
Studies have shown that 4-thujanol is not genotoxic in some assays, but other research has
indicated potential genotoxic effects at certain concentrations in human peripheral blood
lymphocytes in vitro.[1][9] There is a lack of data on repeated dose toxicity and reproductive
toxicity.[9] As with any chemical, it is prudent to minimize exposure. In case of accidental
exposure, follow these first aid measures:

 Inhalation: Move to fresh air.
o Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower.
o Eye Contact: Rinse out with plenty of water.

 Ingestion: Immediately make the victim drink water (two glasses at most). Consult a
physician.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
4-Thujanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b106190#personal-protective-equipment-for-handling-
4-thujanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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